
In-Depth Technical Safety Guide: 4-
Fluorobenzo[b]thiophene-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Fluorobenzo[b]thiophene-2-

carboxylic acid

Cat. No.: B1270463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and should not be used as a

substitute for a formal Safety Data Sheet (SDS) provided by a licensed supplier. Always refer to

the manufacturer's SDS for the most current and comprehensive safety information.

Chemical Identification and Physical Properties
This section summarizes the basic chemical and physical properties of 4-
Fluorobenzo[b]thiophene-2-carboxylic acid.
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Property Value Source

CAS Number 310466-37-6 Appretech Scientific Limited[1]

Molecular Formula C₉H₅FO₂S Appretech Scientific Limited[1]

Molecular Weight 196.20 g/mol Appretech Scientific Limited[1]

Appearance
Off-white to white

powder/crystalline powder
ChemicalBook

Melting Point 217-220 °C ChemicalBook

Boiling Point 379.4 ± 22.0 °C (Predicted) ChemicalBook

Density 1.511 g/cm³ (Predicted) ChemicalBook

Storage Temperature 2-8°C, sealed in a dry area Porphyrin-Systems[2]

Hazard Identification and GHS Classification
4-Fluorobenzo[b]thiophene-2-carboxylic acid is classified as a hazardous substance. The

following table summarizes its GHS hazard statements.

Hazard Class GHS Hazard Statement Source

Acute Oral Toxicity H302: Harmful if swallowed Porphyrin-Systems[2]

Skin Corrosion/Irritation H315: Causes skin irritation Porphyrin-Systems[2]

Serious Eye Damage/Eye

Irritation
H320: Causes eye irritation Porphyrin-Systems[2]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
Porphyrin-Systems[2]

Signal Word: Warning

Hazard Pictogram:

GHS07 (Exclamation Mark)
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Toxicological Information
There is a notable lack of publicly available quantitative toxicological data for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid, such as LD50 (oral, dermal) or LC50

(inhalation) values. The hazard classifications are based on predictions and data from

structurally similar compounds.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-
Fluorobenzo[b]thiophene-2-carboxylic acid are not available in the public domain. However,

standardized OECD guidelines are typically followed for such assessments. Below are

generalized experimental workflows for the identified hazards.

Logical Workflow for Hazard Assessment

In Silico & In Vitro Screening In Vivo Testing (if necessary)

QSAR Modeling
(Toxicity Prediction)

In Vitro Assays
(e.g., cell viability, genotoxicity)

Acute Oral Toxicity
(OECD 423/425)

Proceed if warranted Skin Irritation
(OECD 404)

Eye Irritation
(OECD 405)

Risk Assessment &
ClassificationNew Chemical Entity

Click to download full resolution via product page

Caption: A generalized workflow for chemical hazard assessment.

Generalized Skin Irritation Test Protocol (Based on
OECD 404)
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Animal Preparation
(e.g., Rabbit, shaved skin)

Application of Test Substance
(0.5g or 0.5mL)

Exposure Period
(4 hours with gauze patch)

Observation Period
(1, 24, 48, 72 hours post-removal)

Scoring of Erythema and Edema
(Draize scale)

Classification
(Irritant vs. Non-irritant)

Click to download full resolution via product page

Caption: A simplified workflow for an in vivo skin irritation test.

Generalized Eye Irritation Test Protocol (Based on OECD
405)
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Animal Selection
(e.g., Albino Rabbit)

Instillation into Conjunctival Sac
(0.1mL liquid or 0.1g solid)

Ocular Lesion Observation
(1, 24, 48, 72 hours)

Scoring of Cornea, Iris, Conjunctiva
(Draize scale)

Final Classification
(e.g., Irritating, Severely Irritating)

Click to download full resolution via product page

Caption: A streamlined workflow for an in vivo eye irritation test.

Signaling Pathways and Mechanism of Action
Currently, there is no specific information in the peer-reviewed literature or public databases

detailing the signaling pathways or the precise molecular mechanisms of toxicity for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid. As a carboxylic acid, it may interfere with

cellular processes involving fatty acid metabolism or act as a protonophore, disrupting

mitochondrial function, but this is speculative. Research on related benzo[b]thiophene

derivatives suggests various biological activities, including potential interactions with pathways

like RhoA/ROCK in cancer cells for some derivatives, but this has not been demonstrated for

the 4-fluoro- substituted compound.

Due to the lack of data, no signaling pathway diagrams can be provided at this time.
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First Aid Measures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid formation of dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is 2-8°C.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Fire-Fighting Measures
Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards:

Combustion may produce toxic fumes of carbon oxides, sulfur oxides, and hydrogen fluoride.

Fire-Fighting Procedures:

Wear self-contained breathing apparatus (SCBA) and full protective gear.

Ecological Information
No specific ecotoxicity data for 4-Fluorobenzo[b]thiophene-2-carboxylic acid is available.

Due to its classification as harmful if swallowed, it should be handled and disposed of in a

manner that prevents its release into the environment.

This guide provides a summary of the currently available safety information for 4-
Fluorobenzo[b]thiophene-2-carboxylic acid. The significant data gaps, particularly in

quantitative toxicology and mechanistic pathways, highlight the need for further research to

fully characterize the safety profile of this compound. Professionals handling this chemical

should exercise caution and adhere to best practices in laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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